Cas no 3457-77-0 (ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 3457-77-0
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1463301
• PubChem ID: 589648
• Update Time: 2025-06-10

ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 2,3-dihydro-1,3-dioxo-, ethyl ester
• ethyl 1,3-dioxoindene-2-carboxylate
• 1,3-Dioxo-indan-2-carbonsaeure-aethylester
• 1,3-dioxo-indan-2-carboxylic acid ethyl ester
• 1,3-indandion-2-carboxylic acid ethyl ester
• 2-ethoxycarbonyl-1,3-indandione
• 2H-Indene-1,3-dione-2-carboxylic acid,ethyl ester
• Ethyl 1,3-dioxo-2-indanecarboxylate
• ethyl 1,3-indandione-2-carboxylate
• Indan-1,3-dion-2-carbonsaeureethylester
• ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate
• SR-01000197578
• 3457-77-0
• 1,3-dioxoindan-2-carboxylic acid ethyl ester
• DTXSID90343418
• 1H-Indene-2-carboxylicacid,2,3-dihydro-1,3-dioxo-,ethylester
• PVCYZWDBTRWGCB-UHFFFAOYSA-N
• SR-01000197578-1
• CBDivE_005449
• SCHEMBL7823572
• EN300-1073143
• 2H-Indene-1,3-dione-2-carboxylic acid, ethyl ester
• Ethyl 1,3-dioxo-2-indanecarboxylate #

• Inchi： 1S/C12H10O4/c1-2-16-12(15)9-10(13)7-5-3-4-6-8(7)11(9)14/h3-6,9H,2H2,1H3
• InChI Key： PVCYZWDBTRWGCB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 1.24490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate

Recent Advances in the Study of Ethyl 1,3-Dioxo-2,3-dihydro-1H-indene-2-carboxylate (CAS: 3457-77-0)

Ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate (CAS: 3457-77-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, including anti-inflammatory, anticancer, and antimicrobial compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and applications in drug development.

One of the most significant recent developments involves the optimization of synthetic routes for ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate. Researchers have reported improved yields and selectivity using catalytic methods, such as organocatalysis and transition metal catalysis. These advancements not only enhance the efficiency of production but also reduce environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate has shown promising results in preclinical studies. For instance, derivatives of this compound have demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, some analogs have exhibited selective cytotoxicity against cancer cell lines, making them candidates for further investigation as anticancer agents.

Another area of interest is the compound's role in the development of antimicrobial agents. Recent studies have explored its incorporation into hybrid molecules designed to combat drug-resistant bacterial strains. Preliminary results indicate that these hybrids can disrupt bacterial cell membranes and inhibit essential metabolic pathways, offering a potential solution to the global challenge of antibiotic resistance.

Beyond its direct therapeutic applications, ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate is also being investigated for its utility in drug delivery systems. Researchers have utilized its chemical structure to create prodrugs and conjugates that improve the bioavailability and targeting of existing medications. This approach holds particular promise for enhancing the efficacy of drugs with poor solubility or stability.

In conclusion, ethyl 1,3-dioxo-2,3-dihydro-1H-indene-2-carboxylate (CAS: 3457-77-0) continues to be a valuable compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its diverse biological activities, positions it as a key player in the development of next-generation therapeutics. Future research is expected to further elucidate its mechanisms of action and expand its applications in precision medicine and targeted drug delivery.